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molecular formula C10H13NO2 B1317573 Methyl 3-amino-4-ethylbenzoate CAS No. 24812-93-9

Methyl 3-amino-4-ethylbenzoate

Cat. No. B1317573
CAS RN: 24812-93-9
M. Wt: 179.22 g/mol
InChI Key: ADYSZCGUXDZDGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05631280

Procedure details

The method described in Step 2. of Example 1 was applied to a solution of 35 (0.17 g) in methanol (20 mL) and 10% hydrochloric acid/water (5 mL) to prepare the above named compound. NMR (300 MHz, CDCl3) δ 7.40 (1H, d, J=8 Hz), 7.34 (1H, s), 7.10 (1H, d, J=8 Hz), 3.88 (3H, s), 3.71 (2H, b), 2.54 (2H, q, J=8 Hz), 1.26 (3H, t, J=8 Hz).
Name
35
Quantity
0.17 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
hydrochloric acid water
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
methyl 3-amino-4-ethylbenzoate

Identifiers

REACTION_CXSMILES
[C:1]([C:4]1[CH:13]=[CH:12][C:7]([C:8]([O:10][CH3:11])=[O:9])=[CH:6][C:5]=1[N+:14]([O-])=O)(=O)[CH3:2]>CO.Cl.O>[NH2:14][C:5]1[CH:6]=[C:7]([CH:12]=[CH:13][C:4]=1[CH2:1][CH3:2])[C:8]([O:10][CH3:11])=[O:9] |f:2.3|

Inputs

Step One
Name
35
Quantity
0.17 g
Type
reactant
Smiles
C(C)(=O)C1=C(C=C(C(=O)OC)C=C1)[N+](=O)[O-]
Step Two
Name
methanol
Quantity
20 mL
Type
solvent
Smiles
CO
Step Three
Name
hydrochloric acid water
Quantity
5 mL
Type
solvent
Smiles
Cl.O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to prepare the

Outcomes

Product
Name
methyl 3-amino-4-ethylbenzoate
Type
Smiles
NC=1C=C(C(=O)OC)C=CC1CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.